![molecular formula C19H16N2O2S B5530298 N-(2-{[(4-methylphenyl)amino]carbonyl}phenyl)-2-thiophenecarboxamide CAS No. 6044-37-7](/img/structure/B5530298.png)
N-(2-{[(4-methylphenyl)amino]carbonyl}phenyl)-2-thiophenecarboxamide
Overview
Description
Synthesis Analysis
The synthesis of thiophene derivatives involves initial reactions with different organic reagents, as demonstrated in the preparation of novel thiophene derivatives for studying their antiarrhythmic and antianxiety activities. This process highlights the versatility in synthesizing compounds with specific functional groups and chemical properties (Amr et al., 2010).
Molecular Structure Analysis
The molecular structure of thiophene derivatives is often elucidated through crystallography and spectroscopic methods. For example, the structure of a biologically active thiophene-3-carboxamide derivative was determined, showing significant antibacterial and antifungal activities. This indicates the importance of molecular conformation and intermolecular interactions in defining the biological activity of these compounds (Vasu et al., 2003).
Chemical Reactions and Properties
Thiophene derivatives undergo various chemical reactions, leading to a wide range of biological activities. The chemical properties of these compounds, such as reactivity and stability, are crucial in their application as pharmaceuticals and in other fields. The synthesis of N-substituted 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides and their antinociceptive activity showcase the potential of thiophene derivatives in developing new therapeutic agents (Shipilovskikh et al., 2020).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[2-[(4-methylphenyl)carbamoyl]phenyl]thiophene-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2O2S/c1-13-8-10-14(11-9-13)20-18(22)15-5-2-3-6-16(15)21-19(23)17-7-4-12-24-17/h2-12H,1H3,(H,20,22)(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTEHINZKKXGQHR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2NC(=O)C3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20352316 | |
Record name | N-{2-[(4-Methylphenyl)carbamoyl]phenyl}thiophene-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20352316 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
336.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
<0.4 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49725178 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
N-{2-[(4-methylphenyl)carbamoyl]phenyl}thiophene-2-carboxamide | |
CAS RN |
6044-37-7 | |
Record name | N-{2-[(4-Methylphenyl)carbamoyl]phenyl}thiophene-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20352316 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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